molecular formula C9H9N B8793440 4-(Prop-1-yn-1-yl)aniline CAS No. 223562-47-8

4-(Prop-1-yn-1-yl)aniline

Cat. No.: B8793440
CAS No.: 223562-47-8
M. Wt: 131.17 g/mol
InChI Key: XEYHJKINFQTLRC-UHFFFAOYSA-N
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Description

4-(Prop-1-yn-1-yl)aniline is a useful research compound. Its molecular formula is C9H9N and its molecular weight is 131.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

223562-47-8

Molecular Formula

C9H9N

Molecular Weight

131.17 g/mol

IUPAC Name

4-prop-1-ynylaniline

InChI

InChI=1S/C9H9N/c1-2-3-8-4-6-9(10)7-5-8/h4-7H,10H2,1H3

InChI Key

XEYHJKINFQTLRC-UHFFFAOYSA-N

Canonical SMILES

CC#CC1=CC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.47 g (25 mmol) of 4-iodoaniline, 0.878 g (1.25 mmol) of bis-triphenylphosphine palladium dichloride, 0.47 g (2.5 mmol) of copper (I) iodide, and 20 mL of piperidine are placed in a pressure apparatus. Then 6.1 bar gaseous propyne are piped into the pressure apparatus, while the temperature rises to 39° C. It is therefore cooled with water. The mixture is stirred for 2 hours at ambient temperature and the reaction mixture is then extracted with ethyl acetate and water. The organic phase is dried over sodium sulfate, evaporated down, and the residue purified by column chromatography on silica gel (eluant: cyclohexane/ethyl acetate (4:1)). Yield: 2.1 g (64% of theory); C9H9N (M=131.17); calc.: molecular ion peak (M+H)+: 132; found: molecular ion peak (M+H)+: 132.
Quantity
5.47 g
Type
reactant
Reaction Step One
[Compound]
Name
bis-triphenylphosphine palladium dichloride
Quantity
0.878 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
copper (I) iodide
Quantity
0.47 g
Type
catalyst
Reaction Step Five
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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